molecular formula C8H5Cl2NO4 B8637909 2,4-Dichloro-3-methyl-5-nitrobenzoic acid CAS No. 103877-66-3

2,4-Dichloro-3-methyl-5-nitrobenzoic acid

Cat. No.: B8637909
CAS No.: 103877-66-3
M. Wt: 250.03 g/mol
InChI Key: DKZHUGYVUPWYAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dichloro-3-methyl-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H5Cl2NO4 and its molecular weight is 250.03 g/mol. The purity is usually 95%.
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Properties

CAS No.

103877-66-3

Molecular Formula

C8H5Cl2NO4

Molecular Weight

250.03 g/mol

IUPAC Name

2,4-dichloro-3-methyl-5-nitrobenzoic acid

InChI

InChI=1S/C8H5Cl2NO4/c1-3-6(9)4(8(12)13)2-5(7(3)10)11(14)15/h2H,1H3,(H,12,13)

InChI Key

DKZHUGYVUPWYAI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC(=C1Cl)[N+](=O)[O-])C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g of 2,4-dichloro-3-methylbenzoic acid are initially introduced into 83 ml of concentrated H2SO4. 16.7 g of KNO3 are added in portions, while cooling with ice. The mixture is subsequently warmed at 50° for a further 2 hours and then poured onto ice. The nitro compound is isolated and recrystallized from toluene. Melting point: 152°-4°, yield: 24 g.
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
83 mL
Type
reactant
Reaction Step One
Name
KNO3
Quantity
16.7 g
Type
reactant
Reaction Step Two

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